Cas no 114636-31-6 (N-[(3S)-pyrrolidin-3-yl]acetamide)
114636-31-6 structure
Product Name:N-[(3S)-pyrrolidin-3-yl]acetamide
CAS No:114636-31-6
MF:C6H12N2O
MW:128.1723
MDL:MFCD00082748
CID:63083
PubChem ID:87562648
Update Time:2024-11-03
N-[(3S)-pyrrolidin-3-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- (3S)-(-)-3-Acetamidopyrrolidine
- (S)-3-Acetamidopyrrolidine
- (S)-N-(Pyrrolidin-3-yl)acetamide
- N-[(3S)-pyrrolidin-3-yl]acetamide
- Acetamide,N-3-pyrrolidinyl-, (S)-
- (3S)-3-Acetamidopyrrolidine
- (S)-N-(Pyrrolidin-3-yl)ethanamide
- N-(3S)-3-Pyrrolidinylacetamide
- (S)-N-Pyrrolidin-3-ylacetamide
- S-AAP
- (S)-3-Acetaminopyrrolidine
- (S)-3-ACETAMIDO-PYRROLIDINE
- (S)-3-ACETYLAMINO PYRROLIDINE
- (S)-(-)-3-ACETAMIDOPYRROLIDINE
- (S)-N-PYRROLIDIN-3-YL-ACETAMIDE
- (3S)-(-)-3-Acetaminopyrrolidine
- N-[(3S)-3-Pyrrolidinyl]acetamide
- N-[(3R)-pyrrolidin-3-yl]acetaMide
- Acetamide, N-(3S)-3-pyrrolidinyl-
- HDCCJUCOIKLZNM-LURJTMIESA-N
- N-(3-Pyrrolidinyl)acetamide #
- (S)-N-(pyrrolidin-3-yl) acetamide
- AS-35553
- 114636-31-6
- MFCD00082748
- CS-W011129
- SCHEMBL39850
- AKOS015837752
- N-[(3S)-3-Pyrrolidinyl]acetamide, AldrichCPR
- A1170
- DTXSID60427370
- AC-6726
- (R)-3-Acetamidopyrrolidine
- DB-030994
-
- MDL: MFCD00082748
- Inchi: 1S/C6H12N2O/c1-5(9)8-6-2-3-7-4-6/h6-7H,2-4H2,1H3,(H,8,9)/t6-/m0/s1
- InChI Key: HDCCJUCOIKLZNM-LURJTMIESA-N
- SMILES: O=C(C([H])([H])[H])N([H])[C@]1([H])C([H])([H])N([H])C([H])([H])C1([H])[H]
- BRN: 4904139
Computed Properties
- Exact Mass: 128.09500
- Monoisotopic Mass: 128.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.7
- Topological Polar Surface Area: 41.1
Experimental Properties
- Color/Form: White or light brown solid
- Density: 1.04
- Melting Point: 56-58°C
- Boiling Point: 70-72°C 40mm
- Flash Point: 70-72°C/40mm
- Refractive Index: -48 ° (C=1, EtOH)
- PSA: 41.13000
- LogP: 0.20410
- Solubility: dissolve in water
N-[(3S)-pyrrolidin-3-yl]acetamide Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H314,H318
-
Warning Statement:
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number:3259
- Hazard Category Code: R34: can cause burns.
- Safety Instruction: S26-S36/37/39-S45-S36
-
Hazardous Material Identification:
- Risk Phrases:R34
- Packing Group:III
- Safety Term:8
- Packing Group:III
- Hazard Level:8
- HazardClass:8
- PackingGroup:III
- Storage Condition:0-10°C
N-[(3S)-pyrrolidin-3-yl]acetamide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-[(3S)-pyrrolidin-3-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192470-50mg |
(3S)-(-)-3-Acetamidopyrrolidine |
114636-31-6 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192470-100mg |
(3S)-(-)-3-Acetamidopyrrolidine |
114636-31-6 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A192470-500mg |
(3S)-(-)-3-Acetamidopyrrolidine |
114636-31-6 | 500mg |
$ 80.00 | 2022-06-08 | ||
| Chemenu | CM198114-25g |
(S)-N-(Pyrrolidin-3-yl)acetamide |
114636-31-6 | 98% | 25g |
$394 | 2021-08-05 | |
| Apollo Scientific | OR4608-5g |
(S)-(-)-3-Acetamidopyrrolidine |
114636-31-6 | 5g |
£160.00 | 2023-08-31 | ||
| Apollo Scientific | OR4608-25g |
(S)-(-)-3-Acetamidopyrrolidine |
114636-31-6 | 25g |
£460.00 | 2023-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S25840-5g |
(S)-N-(Pyrrolidin-3-yl)acetamide |
114636-31-6 | 5g |
¥1320.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S25840-1g |
(S)-N-(Pyrrolidin-3-yl)acetamide |
114636-31-6 | 1g |
¥469.0 | 2021-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014445-1g |
N-[(3S)-pyrrolidin-3-yl]acetamide |
114636-31-6 | 98% | 1g |
¥1467 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014445-5g |
N-[(3S)-pyrrolidin-3-yl]acetamide |
114636-31-6 | 98% | 5g |
¥1025 | 2022-09-30 |
N-[(3S)-pyrrolidin-3-yl]acetamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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